Cas no 1256345-61-5 ((5-Cyano-2-(methoxymethoxy)phenyl)boronic acid)

• Product Name: (5-Cyano-2-(methoxymethoxy)phenyl)boronic acid
• CAS No: 1256345-61-5
• MF: C₉H₁₀BNO₄
• MW: 206.991002559662
• MDL: MFCD17015728
• CID: 828237
• PubChem ID: 53216281
• Update Time: 2025-06-08

(5-Cyano-2-(methoxymethoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Cyano-2-(methoxymethoxy)phenyl)boronic acid
• 5-Cyano-2-(MethoxyMethoxy)phenylboronic acid
• EN300-196078
• DB-368652
• Boronic acid, B-[5-cyano-2-(methoxymethoxy)phenyl]-
• 5-Cyano-2-(MOMO)phenylboronic acid
• MFCD17015728
• (5-Cyano-2-(methoxymethoxy)phenyl)boronicacid
• XH0389
• DTXSID40681534
• BS-19722
• 1256345-61-5
• AKOS015836120
• CS-0174919
• [5-cyano-2-(methoxymethoxy)phenyl]boronic acid

• MDL： MFCD17015728
• Inchi： 1S/C9H10BNO4/c1-14-6-15-9-3-2-7(5-11)4-8(9)10(12)13/h2-4,12-13H,6H2,1H3
• InChI Key： BUHZZHJTWFVDGW-UHFFFAOYSA-N
• SMILES： O(COC)C1C=CC(C#N)=CC=1B(O)O

Computed Properties

• Exact Mass: 207.07000
• Monoisotopic Mass: 207.0702880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 82.71000
• LogP: -0.77922

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (5-Cyano-2-(methoxymethoxy)phenyl)boronic acid

Introduction to (5-Cyano-2-(methoxymethoxy)phenyl)boronic Acid (CAS No. 1256345-61-5)

(5-Cyano-2-(methoxymethoxy)phenyl)boronic acid, with the CAS number 1256345-61-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, plays a crucial role in various synthetic applications, particularly in the development of novel drug molecules and advanced materials. The presence of both cyano and boronic acid functional groups makes it a versatile intermediate, facilitating diverse chemical transformations that are essential for modern synthetic methodologies.

The boronic acid moiety in (5-Cyano-2-(methoxymethoxy)phenyl)boronic acid is particularly noteworthy due to its ability to participate in cross-coupling reactions, which are fundamental to the construction of complex molecular architectures. These reactions, including the Suzuki-Miyaura coupling, have revolutionized the way new compounds are synthesized, enabling the creation of intricate organic frameworks with high precision and efficiency. The cyano group, on the other hand, introduces a site for further functionalization, allowing for the introduction of additional reactive sites or electronic modifications that can fine-tune the properties of the final product.

In recent years, there has been a surge in research focused on developing new boronic acid derivatives for their potential applications in pharmaceuticals. The specific combination of functional groups in (5-Cyano-2-(methoxymethoxy)phenyl)boronic acid makes it an attractive candidate for use in drug discovery and development. For instance, boronic acids have been explored as inhibitors of enzymes involved in various metabolic pathways, offering promising leads for the treatment of diseases such as cancer and inflammation. The cyano group can also contribute to the pharmacological activity of a molecule by influencing its electronic properties and interactions with biological targets.

One of the most compelling aspects of (5-Cyano-2-(methoxymethoxy)phenyl)boronic acid is its role as a building block in materials science. Boronic acids are known for their ability to form coordination complexes with metals, which can be leveraged to create novel materials with tailored properties. These materials have found applications in areas such as catalysis, sensors, and even optoelectronics. The methoxymethoxy group in this compound adds an additional layer of complexity, allowing for further modifications that can enhance material performance. For example, it can be used to create polymers with specific thermal or mechanical properties by incorporating this compound into polymer backbones.

The synthesis of (5-Cyano-2-(methoxymethoxy)phenyl)boronic acid is another area where recent advancements have been made. Modern synthetic techniques have enabled more efficient and scalable production methods, making it more accessible for industrial applications. The use of palladium-catalyzed cross-coupling reactions has been particularly instrumental in achieving high yields and purity levels. Additionally, green chemistry principles have been integrated into these processes to minimize waste and reduce environmental impact.

The applications of this compound extend beyond pharmaceuticals and materials science into other fields such as agrochemicals and specialty chemicals. In agrochemicals, boronic acids have been used to develop herbicides and pesticides due to their ability to interact with biological systems at targeted sites. The unique structure of (5-Cyano-2-(methoxymethoxy)phenyl)boronic acid makes it a valuable intermediate for synthesizing such compounds, offering potential benefits over traditional agrochemicals in terms of efficacy and environmental safety.

In conclusion, (5-Cyano-2-(methoxymethoxy)phenyl)boronic acid (CAS No. 1256345-61-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications in drug development, materials science, and beyond. As research continues to uncover new uses for this compound, its importance is likely to grow even further, driving innovation and progress in these fields.